Cas no 16982-21-1 (2-Thiooxamic acid ethyl ester)

• Product Name: 2-Thiooxamic acid ethyl ester
• CAS No: 16982-21-1
• MF: C₄H₇NO₂S
• MW: 133.168879747391
• MDL: MFCD00074903
• CID: 50626
• PubChem ID: 24859846
• Update Time: 2025-04-18

2-Thiooxamic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-2-thioxoacetate
• ETHYL AMINOTHIOXOACETATE
• ETHYL THIOOXAMIDATE
• ETHYL THIOXAMATE
• aminothioxoacetic acid ethyl ester
• thiooxamic acid ethyl ester
• Acetic acid, 2-amino-2-thioxo-, ethyl ester
• Ethyl Thiooxamate
• Ethyl amino(thioxo)acetate
• ethyl 2-amino-2-sulfanylideneacetate
• Ethyl thiooxamat
• Aceticacid, aminothioxo-, ethyl ester (9CI)
• Oxamic acid, 2-thio-, ethyl ester(7CI,8CI)
• (Amino)(thioxo)acetic acid ethyl ester
• 2-Thiooxamic acid ethylester
• Ethyl 2-thiooxamate
• Ethylamino(thiocarbonyl)carboxylate
• Ethylthiocarbamoylformate
• NSC 174676
• ethylethiooxamate
• O-Ethy1 thioxamate
• ETHYL THIOOXAMAT 95%
• Ethyl thiooxamate,95%
• ethyl carbamothioylformate
• Ethyl thiooxamate, 95%
• amino-thioxo-acetic acid ethyl ester
• Ethyl amino(sulfanylidene)acetate
• NSC174676
• ethyl thioamidooxalate
• zlchem 581
• eth
• 2-Thiooxamic acid ethyl ester
• BB 0261418
• CS-M2164
• MFCD00074903
• 16982-21-1
• SCHEMBL17403667
• DTXSID70369893
• SCHEMBL110876
• YMBMCMOZIGSBOA-UHFFFAOYSA-N
• HY-78216
• 2-AMINO-2-THIOXO-ACETIC ACID ETHYL ESTER
• F0001-0621
• SY004302
• AKOS000266582
• NS00126965
• 2-thio-oxalamic acid ethyl ester
• STR08851
• Q-101067
• FT-0649253
• E0735
• AC-7151
• NSC-174676
• EN300-36819
• ACETIC ACID, AMINOTHIOXO-, ETHYL ESTER
• ethyl thiocarbamoylformate
• BBL100064
• STL445702
• DB-009223
• ALBB-014821

• MDL： MFCD00074903
• Inchi： 1S/C4H7NO2S/c1-2-7-4(6)3(5)8/h2H2,1H3,(H2,5,8)
• InChI Key： YMBMCMOZIGSBOA-UHFFFAOYSA-N
• SMILES： S=C(C(=O)OCC)N

Computed Properties

• Exact Mass: 133.02000
• Monoisotopic Mass: 133.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.4
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.4

Experimental Properties

• Color/Form: Yellow crystals
• Density: 1.226 (estimate)
• Melting Point: 62.0 to 66.0 deg-C
• Boiling Point: 199.2℃ at 760 mmHg
• Flash Point: 74.2℃
• Refractive Index: 1.5480 (estimate)
• Solubility: chloroform: soluble25mg/mL, clear to slightly hazy (colorless to orange)
• PSA: 84.41000
• LogP: 0.53590
• Solubility: Uncertain

2-Thiooxamic acid ethyl ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives